Cas no 1805439-70-6 (2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1805439-70-6
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898667
• Update Time: 2025-06-29

2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-2-5(9(14)15)6(3-12)13-7(4)8(10)11/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： UCZCVPXMMQBZND-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(C(=O)O)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1805439-70-6) and Its Emerging Applications in Chemical Biology

2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid, identified by the CAS number 1805439-70-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and a methylpyridine core, endows this molecule with versatile chemical properties and biological activities that make it a promising candidate for further exploration.

The aminomethyl group at the 2-position of the pyridine ring introduces a reactive nucleophilic center, facilitating further derivatization through amide, urea, or Schiff base formation. This functionality is particularly valuable in the design of protease inhibitors, where the amine can engage in covalent or non-covalent interactions with catalytic residues. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability by reducing susceptibility to oxidative degradation and improving lipophilicity, which is a critical factor in drug-like properties. The methylpyridine core provides additional conformational flexibility and can influence binding affinity through steric and electronic effects.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases and other enzyme targets involved in cancer metabolism. The combination of the aminomethyl group for covalent targeting and the difluoromethyl moiety for improved pharmacokinetic profiles makes this compound an attractive building block for next-generation therapeutics.

In addition to its role as a pharmacophore, this compound has been explored in material science applications, particularly in the development of organic semiconductors and luminescent materials. The pyridine ring's electron-deficient nature allows for efficient charge transport, while the fluorinated substituents can modulate energy levels and improve device stability. Recent publications have reported on its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it contributes to enhanced performance due to its rigidity and electron-withdrawing capabilities.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have enabled more efficient access to this compound compared to traditional multi-step approaches. These advances not only reduce production costs but also allow for scalable synthesis suitable for industrial applications.

From a biological perspective, the compound's structural features align well with known pharmacological targets. The aminomethyl group can be exploited to develop chelating agents for metal-based therapeutics or to enhance binding affinity through hydrogen bonding interactions with receptor sites. Meanwhile, the difluoromethyl substituent has been shown to improve binding enthalpy by modulating electronic distributions around critical residues. Such properties are particularly relevant in designing small-molecule modulators for neurological disorders where precise targeting is essential.

The growing interest in fluorinated compounds stems from their ability to influence both physical-chemical properties (e.g., solubility, lipophilicity) and biological activity (e.g., receptor binding). In particular, fluorine atoms can enhance metabolic stability by preventing unwanted hydrolysis or oxidation reactions. This characteristic has been leveraged in developing antiviral agents where prolonged half-life is desirable. The incorporation of multiple fluorinated atoms into molecules like 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid exemplifies how structural modifications can fine-tune pharmacokinetic profiles without compromising efficacy.

Future directions in research may focus on expanding the compound's utility through derivatization strategies that introduce additional functionalities while preserving its core scaffold integrity. For example, coupling the aminomethyl group with heterocyclic cores or biaryl systems could generate novel scaffolds with enhanced bioactivity against resistant disease variants. Similarly, exploring different synthetic pathways might uncover more sustainable methods for large-scale production without compromising purity or yield.

The integration of machine learning tools into virtual screening campaigns has further accelerated the discovery pipeline for compounds like this one by predicting binding affinities across diverse targets with high accuracy before experimental validation becomes necessary. Such computational approaches not only save time but also enable high-throughput screening of thousands of derivatives based on structural alerts derived from known active compounds within similar chemical space.